2-(4-Chlorophenoxy)-2-methyl-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)propan-1-one

• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)propan-1-one
• InChI: InChI=1S/C19H22ClNO2S2/c1-19(2,23-15-7-5-14(20)6-8-15)18(22)21-10-9-17(25-13-11-21)16-4-3-12-24-16/h3-8,12,17H,9-11,13H2,1-2H3
• InChI Key: VQFQFTOLQNEVCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCC(SCC1)C2=CC=CS2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C19H22ClNO2S2
• Molecular Weight: 396.0 g/mol

Description

2-(4-Chlorophenoxy)-2-methyl-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)propan-1-one is a useful research compound. Its molecular formula is C19H22ClNO2S2 and its molecular weight is 395.96. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Chlorophenoxy)-2-methyl-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Chlorophenoxy)-2-methyl-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

Research in chemical synthesis and characterization provides foundational knowledge for understanding and manipulating chemical compounds for various applications. For instance, studies on the synthesis and characterization of novel polythiophenes bearing oligo(ethylene glycol) segments and azobenzene units explore the thermal, optical, and electrochemical properties of these compounds, which could inform the development of materials with specific desired properties (F. Tapia et al., 2010).

Biological Applications and Antimicrobial Activity

The antimicrobial and anticancer activities of related chemical structures have been explored, suggesting potential biomedical applications. For example, the study on "Analysis of spectroscopic, quantum chemical calculations, molecular docking, RDG, ELF, anticancer and antimicrobial activity studies on bioactive molecule 2-[3-(4-Chlorophenyl)-5-(4-(propane-2-yl) phenyl-4,5-dihydro-1H-pyrazol-1-yl]-4-(4-methoxyphenyl)-1,3-thiazol" by A. Viji et al. (2020) highlights the process of characterizing a molecule with potential antimicrobial and anticancer effects, which could provide insights into the design and development of new drugs (A. Viji et al., 2020).

Environmental Impact and Toxicity Studies

The environmental impact and potential toxicity of chemical compounds, including their mechanisms of action, are critical areas of research. Studies like "Analysis of global trends and gaps for studies about 2,4-D herbicide toxicity: A scientometric review" by Natana Raquel Zuanazzi et al. (2020) offer a comprehensive overview of the research landscape on the toxicity of widely used herbicides, providing a context for understanding the environmental safety and impact of chemical compounds (Natana Raquel Zuanazzi et al., 2020).

Advanced Materials Development

The development of advanced materials through the manipulation of chemical structures is another key area of application. The synthesis and characterization of copolymers and their applications in areas such as photoinitiators for ultraviolet-curable pigmented coatings demonstrate the potential of chemical compounds in industrial and technological applications (L. Angiolini et al., 1997).